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Profile of Tripolin A

Tripolin A is a novel small-molecule inhibitor identified for its action against Aurora A kinase. The

following table summarizes its key characteristics based on the research [1] [2]:

Attribute Description for Tripolin A

Discovery Identified from a library of 105 ATP-analogue compounds [1] [2].

Mode of Inhibition Non-ATP competitive (IC~50~ unaffected by increasing ATP concentrations)
[1] [2].

In Vitro IC~50~
(Aurora A)

1.5 µM [1] [2].

Selectivity (In Vitro) IC~50~ for Aurora B is 7.0 µM. Shows activity against other kinases (EGFR,
KDR, etc.) [1] [2].

In Vivo Activity Reduces levels of active, spindle-bound Aurora A (pT288) in HeLa cells [1] [2].

Cellular Effects Induces mitotic spindle defects, spindle pole abnormalities, and affects

centrosome integrity [1] [2].

Key Finding Disrupts gradient distribution of HURP on spindle microtubules without

affecting its MT binding [1] [2].
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Attribute Description for Tripolin A

Binding Affinity ΔT~m~ = +2°C (moderate stabilizer of Aurora A kinase) [1] [2].

Experimental Insights into Tripolin A

The characterization of Tripolin A involved several key experiments that you can reference for your research

protocols.

In Vitro Kinase Assays: The initial screening measured the inhibition of Aurora A kinase activity. The
IC~50~ was determined in the presence of varying ATP concentrations (0-400 µM) to establish the

non-competitive nature of the inhibitor [1] [2].
Differential Scanning Fluorimetry (DSF): This assay measured the binding affinity of Tripolin A to

Aurora A by detecting the change in the protein's melting temperature (ΔT~m~). A shift of +2°C
indicated direct binding and stabilization of the kinase [1] [2].

Cell-Based Immunofluorescence: To confirm in vivo efficacy, HeLa cells were treated with 20 µM
Tripolin A for 5 and 24 hours. Cells were fixed and stained with antibodies against phospho-Thr288
Aurora A and total Aurora A to quantify the reduction of active kinase on the spindle apparatus [1] [2].
Analysis of Mitotic Phenotypes: Treated cells were analyzed for functional consequences, including

spindle morphology (visualized by α-tubulin staining), centrosome integrity (γ-tubulin staining),
and the distribution of the Aurora A substrate HURP [1] [2].

The Role of Aurora A in Mitosis

To contextualize the action of Aurora inhibitors, the diagram below illustrates the key mitotic processes

regulated by Aurora A kinase, which is frequently overexpressed in cancers [3].
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Aurora A Kinase in Cell Cycle Regulation. This diagram outlines the critical stages of mitosis where Aurora

A kinase exerts its function, transitioning the cell from G2 phase into M phase and ensuring accurate cell

division [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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